Cas no 2172269-41-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172269-41-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5772268
• PubChem ID: 165502329
• Update Time: 2025-06-10

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]-2-methylpropanoic acid
• EN300-1488116
• 2172269-41-7
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-16(14-22(28)27(4)25(2,3)23(29)30)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： KDVOCQZXOIMOHW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2172269-41-7)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2172269-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methylpentanamido moiety suggests its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug discovery.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound and its derivatives. These efforts are aimed at improving the efficiency of peptide coupling reactions and minimizing side reactions, thereby facilitating the development of novel peptide-based drugs with improved pharmacokinetic properties.

One of the key findings from recent research is the compound's role as a versatile building block in the synthesis of modified peptides. Its unique structure allows for the introduction of N-methylated amino acids, which are known to enhance peptide stability and bioavailability. This property is particularly valuable in the design of peptide therapeutics targeting intracellular pathways, where resistance to enzymatic degradation is a major challenge. Additionally, the Fmoc group's compatibility with SPPS protocols makes this compound an attractive candidate for automated peptide synthesis, enabling the rapid generation of peptide libraries for drug discovery.

Further investigations have explored the biological activity of peptides incorporating 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid. Preliminary in vitro studies have demonstrated promising results in modulating protein-protein interactions, a critical mechanism in diseases such as cancer and neurodegenerative disorders. For instance, peptides derived from this compound have shown inhibitory effects on specific oncogenic signaling pathways, highlighting their potential as targeted therapeutics. These findings underscore the importance of continued research into the pharmacological properties of this compound and its derivatives.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2172269-41-7) represents a valuable tool in the field of peptide-based drug development. Its structural features and synthetic versatility make it a promising candidate for the design of next-generation therapeutics. Future research should focus on expanding its applications, optimizing its synthetic routes, and evaluating its efficacy in preclinical models. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing our understanding of peptide-drug interactions and their therapeutic potential.